Cas no 302949-31-1 (2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide)

• Product Name: 2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide
• CAS No: 302949-31-1
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD01848842
• CID: 299366
• PubChem ID: 2789724
• Update Time: 2025-05-23

2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethylphenoxy)propanehydrazide
• 2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide
• Propanoic acid,2-(4-chloro-3,5-dimethylphenoxy)-, hydrazide
• F3095-3214
• CHEMBL4127722
• CS-0314955
• MFCD01848842
• Oprea1_326731
• AKOS B015273
• Propanoic acid, 2-(4-chloro-3,5-dimethylphenoxy)-, hydrazide
• SB86384
• Oprea1_793627
• DTXSID60383104
• AKOS000305684
• VS-06555
• 302949-31-1

• MDL： MFCD01848842
• Inchi： 1S/C11H15ClN2O2/c1-6-4-9(5-7(2)10(6)12)16-8(3)11(15)14-13/h4-5,8H,13H2,1-3H3,(H,14,15)
• InChI Key： XDAQXAPOGMEXLH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OC(C(NN)=O)C

Computed Properties

• Exact Mass: 242.08200
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.80520

2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chloro-3,5-dimethylphenoxy)propanohydrazide

2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide: A Comprehensive Overview

2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide (CAS No. 302949-31-1) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its phenoxy group and hydrazide functional group, which contribute to its versatility and reactivity. The molecule's structure, with a chlorine substituent and dimethyl groups on the aromatic ring, plays a crucial role in its chemical behavior and biological activity.

Recent studies have highlighted the importance of phenoxy compounds in medicinal chemistry, particularly in the development of new drug candidates. The hydrazide group in this compound is known for its ability to form bioisosteres, which can enhance the pharmacokinetic properties of drugs. This makes 2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as an antimicrobial agent, where its ability to disrupt bacterial cell membranes has shown promising results.

The synthesis of 2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. This is followed by the introduction of the hydrazide group through a nucleophilic substitution reaction. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In terms of applications, this compound has found utility in both pharmaceutical and agricultural sectors. Its antifungal properties have been tested against various plant pathogens, making it a potential candidate for crop protection products. Additionally, its role as an intermediate in the synthesis of enzyme inhibitors has opened new avenues in drug discovery. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer progression, highlighting its potential as an anticancer agent.

The toxicity profile of 2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide has been extensively studied to ensure its safe use in various applications. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce production costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced biological activity. The integration of computational chemistry tools has further accelerated this process by enabling virtual screening and molecular docking studies to predict binding affinities with target proteins.

In conclusion, 2-(4-Chloro-3,5-Dimethylphenoxy)Propanohydrazide (CAS No. 302949-31-1) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers working in medicinal chemistry, agriculture, and materials science. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an even greater role in driving innovation across these fields.